Cas no 1932342-75-0 ((2S, 4R)-2-Isopropyl-piperidin-4-ol)

• Product Name: (2S, 4R)-2-Isopropyl-piperidin-4-ol
• CAS No: 1932342-75-0
• MF: C₈H₁₇NO
• MW: 143.226682424545
• CID: 5307559
• Update Time: 2025-10-28

(2S, 4R)-2-Isopropyl-piperidin-4-ol Chemical and Physical Properties

Names and Identifiers

• (2S, 4R)-2-Isopropyl-piperidin-4-ol

• Inchi： 1S/C8H17NO/c1-6(2)8-5-7(10)3-4-9-8/h6-10H,3-5H2,1-2H3/t7-,8+/m1/s1
• InChI Key： BOGONQZBEUCYFM-SFYZADRCSA-N
• SMILES： N1CC[C@@H](O)C[C@H]1C(C)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on (2S, 4R)-2-Isopropyl-piperidin-4-ol

(2S,4R)-2-Isopropyl-piperidin-4-ol: A Comprehensive Overview

The compound (2S,4R)-2-Isopropyl-piperidin-4-ol, with the CAS number 1932342-75-0, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of piperidines, which are six-membered cyclic amines with a wide range of applications in drug discovery and development. The stereochemistry of this compound, specifically the (2S,4R) configuration, plays a crucial role in its biological activity and pharmacokinetic properties.

Recent studies have highlighted the potential of (2S,4R)-2-Isopropyl-piperidin-4-ol as a promising lead compound for the development of novel therapeutic agents. Its unique structure, featuring an isopropyl group at the 2-position and a hydroxyl group at the 4-position, contributes to its versatility in binding to various biological targets. Researchers have explored its ability to modulate G-protein coupled receptors (GPCRs), which are critical in numerous physiological processes and are implicated in various diseases such as cardiovascular disorders, neurological conditions, and cancer.

The synthesis of (2S,4R)-2-Isopropyl-piperidin-4-ol involves a multi-step process that typically begins with the preparation of piperidine derivatives. Advanced techniques such as asymmetric catalysis and stereoselective reactions have been employed to achieve the desired stereochemistry. These methods not only ensure high yields but also minimize the formation of unwanted byproducts, making the synthesis process more efficient and environmentally friendly.

In terms of pharmacological activity, (2S,4R)-2-Isopropyl-piperidin-4-ol has shown potent activity in preclinical models of neurodegenerative diseases. For instance, studies have demonstrated its ability to inhibit acetylcholinesterase (AChE), an enzyme associated with Alzheimer's disease. Additionally, this compound has exhibited anti-inflammatory properties, making it a potential candidate for treating conditions such as arthritis and inflammatory bowel disease.

The structural flexibility of (2S,4R)-2-Isopropyl-piperidin-4-ol allows for further modifications to enhance its bioavailability and efficacy. Researchers are currently exploring strategies such as prodrug design and site-specific conjugation to improve its pharmacokinetic profile. These advancements are expected to pave the way for its translation into clinical trials in the near future.

In conclusion, (2S,4R)-2-Isopropyl-piperidin-4-ol represents a significant milestone in the field of medicinal chemistry. Its unique structure, coupled with its promising biological activities, positions it as a valuable tool in drug discovery. As research continues to unfold, this compound holds immense potential for addressing unmet medical needs and improving therapeutic outcomes.